2-Oxo-2H-pyran-6-carboxylic acid
Overview
Description
2-Oxo-2H-pyran-6-carboxylic acid is a chemical compound with the molecular formula C6H4O4 . It has a molecular weight of 140.1 . The 2-pyrone moiety, which is part of this compound, can be found in a large number of natural products with a wide range of biological activities, including antibiotic, antifungal, cytotoxic, neurotoxic, phytotoxic, anti-inflammatory, and cardiotonic effects .
Synthesis Analysis
A green approach to the synthesis of 3-acetoxy-2-oxo-2H-pyran-6-carboxylated derivatives from bio-derived C6 aldaric acids has been investigated . All the six carbon atoms present in the aldaric acid are preserved . This review summarizes the syntheses and versatile reactions, such as cycloadditions, ring-openings, and cross-couplings, of 2-pyrones and their conversion into biologically important compounds published over the last decade .
Molecular Structure Analysis
The molecular structure of 2-Oxo-2H-pyran-6-carboxylic acid can be represented by the InChI code: 1S/C6H4O4/c7-5-3-1-2-4 (10-5)6 (8)9/h1-3H, (H,8,9) . The Canonical SMILES representation is: C1=CC(=O)OC(=C1)C(=O)O .
Chemical Reactions Analysis
The salts, in the presence of hydrochloric acid, are quantitatively converted into the corresponding 3-hydroxy-2-oxo-2H-pyran-6-carboxylic acid, which afforded 3-hydroxy-2H-pyran-2-one in very high yield by further thermal decarboxylation .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Oxo-2H-pyran-6-carboxylic acid include a molecular weight of 140.09 g/mol, an XLogP3-AA of 0.5, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, a rotatable bond count of 1, an exact mass of 140.01095860 g/mol, and a topological polar surface area of 63.6 Ų .
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 2-Oxo-2H-pyran-6-carboxylic acid, focusing on unique applications:
Antimicrobial Preservative
2-Oxo-2H-pyran-6-carboxylic acid functions as an antimicrobial preservative by inhibiting bacterial growth and the activity of enzymes required for DNA synthesis, such as pyrylium .
Cytotoxicity Profiling
This compound is used to investigate alpha, beta-unsaturated carbonyl compounds for their cytotoxic profiles against oral human normal and tumor cells .
Mosquito Repellent
The butyl ester of 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylic acid, a related compound, is commonly used as a mosquito repellent .
Photoprotective Reagent
It has been used as a photoprotective reagent during the photolysis of Salmonella sialidase .
Edge Functionalization of Graphene Layers
The compound has been utilized in edge functionalization of graphene layers, which are intriguing building blocks for the preparation of innovative chemical structures .
Platform Compound for Flavors and Fragrances
Coumalic acid, derived from malic acid and related to 2-Oxo-2H-pyran-5-carboxylic acid, is used in the flavors, fragrances, and cosmetics industries .
Mechanism of Action
Target of Action
The primary target of 2-Oxo-2H-pyran-6-carboxylic acid is bacterial growth and the activity of enzymes, such as pyrylium, which is required for the synthesis of DNA . This makes it an effective antimicrobial preservative .
Mode of Action
The compound functions by inhibiting bacterial growth and the activity of enzymes . .
Biochemical Pathways
Given its antimicrobial properties, it can be inferred that it likely interferes with bacterial dna synthesis, thereby inhibiting their growth .
Result of Action
The primary result of the action of 2-Oxo-2H-pyran-6-carboxylic acid is the inhibition of bacterial growth . By inhibiting the activity of enzymes required for DNA synthesis, the compound prevents the proliferation of bacteria, thereby acting as an effective antimicrobial preservative .
Safety and Hazards
Future Directions
The synthesis and further transformations of 2-pyrones have attracted considerable attention over the past decade, showcasing transition metal and metal-free strategies and using readily available starting materials, notably those stemming from renewable resources . This suggests that there is significant potential for future research and development in this area.
Relevant Papers
Relevant papers for 2-Oxo-2H-pyran-6-carboxylic acid can be found at the following sources .
properties
IUPAC Name |
6-oxopyran-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4O4/c7-5-3-1-2-4(10-5)6(8)9/h1-3H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUZCNXBFVCKKHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)OC(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30217482 | |
Record name | 2-Pyrone-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30217482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-2H-pyran-6-carboxylic acid | |
CAS RN |
672-67-3 | |
Record name | 2-Oxo-2H-pyran-6-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=672-67-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Pyrone-6-carboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000672673 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 672-67-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403109 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 672-67-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35012 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Pyrone-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30217482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-oxo-2H-pyran-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of characterizing 3-Hydroxy-2-oxo-2H-pyran-6-carboxylic acid in the context of the research on dihydropyridine and pyrroline carboxylic acid derivatives?
A: The research aimed to evaluate various synthesis pathways for biologically relevant dihydropyridine and pyrroline carboxylic acid derivatives. While not the primary target, 3-Hydroxy-2-oxo-2H-pyran-6-carboxylic acid emerged as a relevant compound during the exploration of these synthesis routes. The researchers characterized this compound using spectroscopic methods and single-crystal X-ray diffraction, revealing its enolic structure both in solution and solid state []. This structural information contributes to the overall understanding of potential intermediates and side-products formed during the synthesis of the target compounds and can inform the development of more efficient and selective synthesis strategies.
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